Cas no 177548-54-8 (1H-Indole-6-acetic acid, 2-propenyl ester)

• Product Name: 1H-Indole-6-acetic acid, 2-propenyl ester
• CAS No: 177548-54-8
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 1364138
• Update Time: 2024-08-14

1H-Indole-6-acetic acid, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-acetic acid, 2-propenyl ester
• 1H-Indole-6-acetic acid, 2-propen-1-yl ester

• Inchi： 1S/C13H13NO2/c1-2-7-16-13(15)9-10-3-4-11-5-6-14-12(11)8-10/h2-6,8,14H,1,7,9H2
• InChI Key： JDHLDDNDGVZPEJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(CC(OCC=C)=O)=C2)C=C1

Computed Properties

• Exact Mass: 215.09469

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 380.2±22.0 °C(Predicted)
• PSA: 42.09
• pka: 16.81±0.30(Predicted)